Cas no 2227847-77-8 (tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227847-77-8
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 5922872
• PubChem ID: 165622163
• Update Time: 2025-05-25

tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate
• tert-butyl N-{2-bromo-5-[(2S)-2-hydroxypropyl]phenyl}carbamate
• EN300-1890387
• 2227847-77-8

• Inchi： 1S/C14H20BrNO3/c1-9(17)7-10-5-6-11(15)12(8-10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m0/s1
• InChI Key： NTBBMHALXPJVPA-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C[C@H](C)O

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate

tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-bromo-5-(2S)-2-hdroxypropylphenyl}carbamate, with the CAS number NO2227847-77-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a brominated aromatic ring with a hydroxypentane substituent. The stereochemistry at the hydroxypentane moiety is specified as (2S), indicating a specific spatial arrangement that is critical for its biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapeutic agents. The presence of the bromine atom on the aromatic ring introduces electronic effects that can influence the molecule's reactivity and binding affinity to biological targets. Additionally, the hydroxypentane group adds hydrophilic properties, which can enhance solubility and bioavailability. These features make this compound an attractive candidate for further exploration in medicinal chemistry.

One of the most promising applications of tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and coupling reactions, to yield derivatives with enhanced pharmacological properties. For instance, modifications to the tert-butyl group or the hydroxypentane chain have been shown to significantly alter the molecule's activity against certain enzymes or receptors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving aromatic substitution and carbamate formation. The stereochemistry at the hydroxypentane center is established during the synthesis, often through enantioselective methods to ensure high optical purity. This level of control over stereochemistry is essential for studying the compound's biological effects and optimizing its therapeutic potential.

Recent advancements in computational chemistry have also provided valuable insights into the structure-function relationship of this compound. Molecular modeling studies have revealed that the tert-butyl group plays a crucial role in stabilizing key interactions with biological targets, while the bromine atom contributes to electronic tuning. These findings underscore the importance of rational design in optimizing this compound for specific applications.

In conclusion, tert-butyl N-{2-bromo-5-(2S)-2-hydroxypropylphenyl}carbamate represents a valuable building block in organic synthesis and drug discovery. Its unique combination of functional groups and stereochemical features positions it as a versatile tool for exploring new chemical entities with potential therapeutic applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern medicine.